Cas no 1532656-97-5 (2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol)
1532656-97-5 structure
Product Name:2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
CAS No:1532656-97-5
MF:C9H13NO3S
MW:215.269421339035
CID:6398686
PubChem ID:82613602
Update Time:2024-01-12
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
- EN300-2004478
- 1532656-97-5
-
- Inchi: 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3
- InChI Key: IPTUWTAAIAELHF-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC=CC(=C1)C(CN)O)(=O)=O
Computed Properties
- Exact Mass: 215.06161445g/mol
- Monoisotopic Mass: 215.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 88.8Ų
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2004478-1g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-5g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 5g |
$2650.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-10g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 10g |
$3929.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-0.05g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-0.1g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-0.25g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-0.5g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-1.0g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-2004478-2.5g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-2004478-5.0g |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol |
1532656-97-5 | 5g |
$2732.0 | 2023-06-02 |
2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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